4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline chemical structure
4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline chemical structure
An in-depth technical analysis and methodological guide designed for medicinal chemists, drug discovery scientists, and process engineers.
Executive Summary: The Strategic Value of the Scaffold
In modern structure-based drug design, the substitution of metabolically vulnerable functional groups with robust bioisosteres is a foundational strategy. The compound 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline (CAS: 2567503-40-4) represents a highly privileged, modular building block[1]. It integrates three critical pharmacophoric elements:
-
A 2H-Tetrazole Ring: A proven bioisostere for carboxylic acids that enhances metabolic stability and membrane permeability[2].
-
A sec-Butyl Linker: A branched aliphatic chain that provides precise steric volume to occupy hydrophobic binding pockets.
-
An Aniline Core: A versatile synthetic handle for late-stage functionalization (e.g., amide coupling, Buchwald-Hartwig cross-coupling, or reductive amination).
This guide deconstructs the physicochemical properties, pharmacophore utility, and self-validating synthetic protocols required to leverage this molecule in advanced drug discovery programs.
Structural & Physicochemical Profiling
Understanding the quantitative metrics of this building block is essential for predicting its behavior in biological systems and organic solvents. The tetrazole moiety exists in a tautomeric equilibrium (1H vs. 2H), with the 2H-form generally favored in lipophilic environments.
Table 1: Quantitative Physicochemical Data
| Property | Value / Descriptor |
| IUPAC Name | 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline |
| CAS Registry Number | 2567503-40-4[1] |
| Molecular Formula | C₁₁H₁₅N₅ |
| Molecular Weight | 217.28 g/mol [3] |
| Topological Polar Surface Area (TPSA) | ~69.6 Ų (Tetrazole: 43.6 Ų + Aniline: 26.0 Ų) |
| Hydrogen Bond Donors (HBD) | 3 (Aniline -NH₂, Tetrazole -NH) |
| Hydrogen Bond Acceptors (HBA) | 4 (Tetrazole nitrogens) |
| Predicted pKa (Tetrazole) | 4.5 – 5.5 (Physiologically ionized) |
Pharmacophore Dynamics & Target Interaction
The strategic inclusion of a tetrazole ring in place of a carboxylic acid is driven by causality: carboxylic acids are highly susceptible to Phase II metabolism (specifically glucuronidation), leading to rapid systemic clearance. Tetrazoles, while maintaining a nearly identical pKa (~4.5–5.5) and planar geometry, are resistant to glucuronidation[4].
When incorporated into a target molecule (such as a Neprilysin inhibitor or an Angiotensin II receptor blocker), the tetrazole anion forms robust salt bridges with basic amino acid residues (e.g., Arginine or Lysine) in the target protein's active site[5]. Concurrently, the sec-butyl linker restricts the conformational freedom of the molecule, reducing the entropic penalty upon binding.
Caption: Pharmacophore mapping and target interactions of the molecular scaffold.
Retrosynthetic Strategy
To synthesize 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline, we employ a highly reliable, two-step linear sequence starting from 3-(4-nitrophenyl)pentanenitrile . The logic dictates constructing the bioisosteric tetrazole ring first, followed by the mild reduction of the nitro group to prevent unwanted cross-reactivity of the primary amine during the harsh cycloaddition conditions.
Caption: Retrosynthetic workflow for 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline.
Experimental Protocols: A Self-Validating System
As a Senior Application Scientist, I emphasize that protocols must be inherently self-validating. The following methodologies include built-in Quality Control (QC) checkpoints to ensure mechanistic fidelity.
Step 1: [3+2] Cycloaddition to Form the Tetrazole Ring
Objective: Convert the nitrile precursor into the tetrazole heterocycle. Causality: Nitriles are electrophilically inert to pure azide salts. The addition of ammonium chloride (NH₄Cl) provides a proton source to generate hydrazoic acid in situ (or acts as a mild Lewis acid), activating the nitrile carbon for nucleophilic attack by the azide ion[6].
Procedure:
-
Preparation: In a flame-dried round-bottom flask, dissolve 3-(4-nitrophenyl)pentanenitrile (1.0 eq) in anhydrous DMF (0.5 M concentration).
-
Reagent Addition: Add Sodium azide (NaN₃) (3.0 eq) and NH₄Cl (3.0 eq). Safety Note: NaN₃ is highly toxic and potentially explosive. Do not allow the reaction to become strongly acidic, which releases lethal HN₃ gas.
-
Thermal Activation: Heat the stirred mixture to 110 °C under an argon atmosphere for 18–24 hours.
-
Workup: Cool the mixture to room temperature. Carefully quench with ice water. Wash the aqueous layer with diethyl ether to remove unreacted nitrile.
-
Precipitation: Acidify the aqueous layer dropwise with 1M HCl to pH ~2. The protonated tetrazole will precipitate or can be extracted into ethyl acetate.
-
Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield 5-[2-(4-nitrophenyl)butyl]-2H-tetrazole.
Validation & QC Checkpoint: Perform FT-IR spectroscopy on the isolated product. The complete disappearance of the sharp nitrile (C≡N) stretch at ~2250 cm⁻¹ and the appearance of a broad N-H stretch (2800–3200 cm⁻¹) confirms successful cyclization. LC-MS should reflect a mass shift of +43 Da ([M+H]⁺).
Step 2: Chemoselective Nitro Reduction
Objective: Reduce the para-nitro group to a primary amine, unlocking the aniline handle. Causality: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is chosen over dissolving metal reductions (e.g., Fe/HCl) to avoid acidic conditions that might protonate the tetrazole and complicate isolation, while ensuring a clean, high-yielding conversion without side products.
Procedure:
-
Preparation: Dissolve the intermediate from Step 1 in degassed methanol (0.2 M).
-
Catalyst Loading: Under a steady stream of nitrogen, carefully add 10% Pd/C (0.1 eq by weight). Safety Note: Dry Pd/C is pyrophoric; the nitrogen blanket is critical.
-
Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂). Maintain a pressure of 1 atm via a balloon. Stir vigorously at room temperature for 4–6 hours.
-
Filtration: Once hydrogen uptake ceases, filter the reaction mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the filter cake with excess methanol.
-
Isolation: Concentrate the filtrate under reduced pressure to yield the final product, 4-[1-(2H-tetrazol-5-yl)butan-2-yl]aniline.
Validation & QC Checkpoint: Analyze via ¹H-NMR (DMSO-d₆). The downfield aromatic protons adjacent to the highly electron-withdrawing nitro group will shift upfield. Crucially, a new broad singlet integrating to 2 protons will appear around 3.5–4.0 ppm, confirming the presence of the -NH₂ group.
References
-
Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry, 2024, 20, 950–958. URL: [Link][6]
-
Bioisosteres in Drug Discovery: Focus on Tetrazole. Future Medicinal Chemistry, 2019. URL:[Link][4]
-
Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review. Malaria Control & Elimination, 10 (2021): 167. URL:[Link][7]
-
ChemSrc Database: 4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline. CAS Registry Data. URL: [Link][1]
-
2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl derivatives. Molecules, 2023, 28, 1908. URL:[Link][5]
Sources
- 1. 2567503-40-4_CAS号:2567503-40-4_4-[1-(2H-Tetrazol-5-yl)butan-2-yl]aniline - 化源网 [chemsrc.com]
- 2. Innovative synthesis of drug-like molecules using tetrazole as core building blocks - PMC [pmc.ncbi.nlm.nih.gov]
- 3. namiki-s.co.jp [namiki-s.co.jp]
- 4. tandfonline.com [tandfonline.com]
- 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 6. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
- 7. hilarispublisher.com [hilarispublisher.com]
